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Initial searches for a specific compound named "Gallanilide" have yielded limited direct results
in the context of dedicated disease model applications. The scientific literature does not
prominently feature a compound with this exact name in extensive biological studies. However,
the name suggests a chemical structure of N-phenyl-3,4,5-trihydroxybenzamide, an amide
derivative of gallic acid. While research on this specific molecule is scarce, information on the
parent compound, gallic acid, and the broader class of benzanilides offers insights into
potential therapeutic applications and mechanisms of action.

Gallic Acid: A Precursor with Neuroprotective and
Anti-inflammatory Potential

Galllic acid, a naturally occurring phenolic acid found in various plants, has been investigated
for its therapeutic properties in several disease models. Studies have demonstrated its anti-
inflammatory and antioxidant effects.[1][2]

In a model of neonatal hypoxic-ischemic brain damage, gallic acid treatment was found to
reduce neuroinflammation and neuronal loss, leading to improved motor and cognitive function
in rats.[1] The protective effects were attributed to its ability to inhibit the production of reactive
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oxygen species (ROS) and inflammatory cytokines in microglia, the primary immune cells of the
brain.[1] These findings suggest a potential neuroprotective role for gallic acid and its
derivatives in conditions characterized by neuroinflammation.

The Broader Class of Benzanilides and Anilides: A
Platform for Drug Discovery

While specific data on "Gallanilide" is lacking, the broader chemical classes of benzanilides
and anilides, to which it belongs, are actively being explored in drug discovery.

Potassium Channel Activators: One study focused on the synthesis and biological activity of
novel substituted benzanilides as potassium channel activators.[3] These compounds
demonstrated potent smooth muscle relaxant effects in isolated rat aortic rings, suggesting a
mechanism of action involving the opening of big potassium (BK) channels.[3] This line of
research is relevant for diseases where vasodilation is a therapeutic goal, such as
hypertension.

Antiviral Agents: Derivatives of N-phenylbenzamide have been synthesized and evaluated for
their antiviral activity.[4] One such derivative, 3-amino-N-(4-bromophenyl)-4-
methoxybenzamide, showed activity against Enterovirus 71 (EV 71) at micromolar
concentrations with low cytotoxicity, marking it as a potential lead compound for the
development of anti-EV 71 drugs.[4]

Bronchodilators and Antibacterial Agents: Theophylline derivatives incorporating an anilide
structure have been designed and synthesized as potential dual-action bronchodilators and
antibacterial agents.[5] Several of these compounds exhibited significant anti-
bronchoconstrictive activity in guinea pig models and also showed in vitro antibacterial activity
against both Gram-positive and Gram-negative bacteria.[5]

Potential Signaling Pathways

Given the anti-inflammatory properties of the related compound, gallic acid, a potential
signaling pathway that could be modulated by "Gallanilide" is the NF-kB signaling pathway.
This pathway is a key regulator of inflammation, and its inhibition is a common mechanism for
anti-inflammatory compounds.
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Below is a conceptual diagram of a generalized inflammatory signaling pathway that could be a
target for compounds like gallic acid and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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